Piperazine, 1-(p-methoxyphenyl)-4-(2-(3,4,5-trimethoxycinnamoyl)ethyl)-, hydrobromide

• CAS No.: 37399-58-9
• Molecular Formula: C25H33BrN2O5
• Molecular Weight: 521.4 g/mol
• IUPAC Name: (E)-5-[4-(4-methoxyphenyl)piperazin-1-yl]-1-(3,4,5-trimethoxyphenyl)pent-1-en-3-one;hydrobromide
• InChI: InChI=1S/C25H32N2O5.BrH/c1-29-22-9-6-20(7-10-22)27-15-13-26(14-16-27)12-11-21(28)8-5-19-17-23(30-2)25(32-4)24(18-19)31-3;/h5-10,17-18H,11-16H2,1-4H3;1H/b8-5+
• InChI Key: KCMDIHWIVFNRSU-HAAWTFQLSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)N2CCN(CC2)CCC(=O)/C=C/C3=CC(=C(C(=C3)OC)OC)OC.Br
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)CCC(=O)C=CC3=CC(=C(C(=C3)OC)OC)OC.Br

Description

Piperazine, 1-(p-methoxyphenyl)-4-(2-(3,4,5-trimethoxycinnamoyl)ethyl)-, hydrobromide is a complex organic compound that belongs to the class of piperazine derivatives. These compounds are known for their diverse pharmacological activities and are often used in medicinal chemistry for the development of therapeutic agents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Piperazine, 1-(p-methoxyphenyl)-4-(2-(3,4,5-trimethoxycinnamoyl)ethyl)-, hydrobromide typically involves multiple steps:

Formation of the Piperazine Core: The piperazine core can be synthesized through the reaction of ethylenediamine with dihaloalkanes under basic conditions.

Introduction of the p-Methoxyphenyl Group: This step involves the substitution reaction where p-methoxyphenyl halide reacts with the piperazine core.

Attachment of the Trimethoxycinnamoyl Group: The final step involves the reaction of the intermediate with 3,4,5-trimethoxycinnamoyl chloride in the presence of a base to form the desired compound.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy groups, leading to the formation of quinones.

Reduction: Reduction reactions can occur at the cinnamoyl double bond, converting it to a saturated alkyl chain.

Substitution: The aromatic rings can undergo electrophilic substitution reactions, introducing various functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Hydrogenation using palladium on carbon (Pd/C) is a typical method.

Substitution: Electrophilic aromatic substitution can be carried out using reagents like bromine or nitric acid.

Major Products

Oxidation: Formation of quinones and other oxidized derivatives.

Reduction: Formation of saturated alkyl derivatives.

Substitution: Introduction of halogens, nitro groups, or other functional groups on the aromatic rings.

Scientific Research Applications

Piperazine derivatives, including Piperazine, 1-(p-methoxyphenyl)-4-(2-(3,4,5-trimethoxycinnamoyl)ethyl)-, hydrobromide, have been studied for various applications:

Chemistry: Used as intermediates in organic synthesis.

Biology: Investigated for their potential as enzyme inhibitors.

Medicine: Explored for their therapeutic potential in treating diseases such as cancer and neurological disorders.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological target. Generally, piperazine derivatives can interact with various molecular targets, including enzymes and receptors, modulating their activity and leading to therapeutic effects. The exact pathways involved would require detailed biochemical studies.

Comparison with Similar Compounds

Similar Compounds

• Piperazine, 1-(p-methoxyphenyl)-4-(2-(3,4,5-trimethoxycinnamoyl)ethyl)-, hydrochloride
• Piperazine, 1-(p-methoxyphenyl)-4-(2-(3,4,5-trimethoxycinnamoyl)ethyl)-, sulfate

Uniqueness

The hydrobromide salt form of the compound may exhibit different solubility and stability properties compared to other salt forms, potentially affecting its pharmacokinetics and pharmacodynamics.